Cas no 1804756-78-2 (Methyl 4-(difluoromethyl)-3-fluoropyridine-2-carboxylate)

• Product Name: Methyl 4-(difluoromethyl)-3-fluoropyridine-2-carboxylate
• CAS No: 1804756-78-2
• MF: C₈H₆F₃NO₂
• MW: 205.133952617645
• CID: 4922462
• PubChem ID: 130096512
• Update Time: 2025-06-08

Methyl 4-(difluoromethyl)-3-fluoropyridine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-(difluoromethyl)-3-fluoropyridine-2-carboxylate
• METHYL 4-(DIFLUOROMETHYL)-3-FLUOROPICOLINATE
• G75548
• 1804756-78-2

• Inchi： 1S/C8H6F3NO2/c1-14-8(13)6-5(9)4(7(10)11)2-3-12-6/h2-3,7H,1H3
• InChI Key： DUBOIIHHDOPLHC-UHFFFAOYSA-N
• SMILES： FC1C(C(=O)OC)=NC=CC=1C(F)F

Computed Properties

• Exact Mass: 205.03506292g/mol
• Monoisotopic Mass: 205.03506292g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 213
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 39.2

Additional information on Methyl 4-(difluoromethyl)-3-fluoropyridine-2-carboxylate

Methyl 4-(difluoromethyl)-3-fluoropyridine-2-carboxylate (CAS No. 1804756-78-2): A Key Intermediate in Modern Pharmaceutical Synthesis

Methyl 4-(difluoromethyl)-3-fluoropyridine-2-carboxylate, identified by its CAS number 1804756-78-2, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry. This compound serves as a crucial intermediate in the synthesis of various biologically active molecules, particularly those targeting neurological and inflammatory disorders. The presence of multiple fluorine atoms and a difluoromethyl group imparts unique electronic and steric properties, making it an invaluable building block for drug development.

The structural motif of Methyl 4-(difluoromethyl)-3-fluoropyridine-2-carboxylate consists of a pyridine core substituted with fluorine atoms at the 3- and 4-positions, along with a difluoromethyl group at the 4-position. This configuration enhances the compound's lipophilicity and metabolic stability, which are critical factors in drug design. The carboxylate ester group at the 2-position provides a versatile handle for further functionalization, enabling chemists to tailor the molecule's properties for specific therapeutic applications.

In recent years, there has been a surge in research focused on fluorinated heterocycles due to their pronounced biological activity and improved pharmacokinetic profiles. Studies have demonstrated that the introduction of fluorine atoms can modulate enzyme binding affinities, metabolic degradation rates, and overall drug efficacy. For instance, compounds containing 4-(difluoromethyl) groups have shown enhanced binding to target proteins, leading to more potent and selective therapeutic agents.

The pharmaceutical industry has leveraged Methyl 4-(difluoromethyl)-3-fluoropyridine-2-carboxylate in the development of novel drugs targeting neurological disorders such as Alzheimer's disease and Parkinson's disease. Researchers have identified that fluorinated pyridines can act as potent inhibitors of enzymes like acetylcholinesterase, which are implicated in these conditions. The compound's ability to cross the blood-brain barrier has made it an attractive candidate for central nervous system (CNS) drug discovery.

Moreover, the compound has found applications in anti-inflammatory therapies. Fluorinated pyridines exhibit anti-inflammatory properties by inhibiting key inflammatory pathways such as COX-2 and NF-κB. The structural features of Methyl 4-(difluoromethyl)-3-fluoropyridine-2-carboxylate, particularly the presence of fluorine atoms, contribute to its ability to modulate these pathways effectively. This has led to its incorporation into clinical trials for conditions ranging from rheumatoid arthritis to chronic pain syndromes.

The synthesis of Methyl 4-(difluoromethyl)-3-fluoropyridine-2-carboxylate involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. Advanced synthetic methodologies, including transition metal-catalyzed cross-coupling reactions and palladium-mediated transformations, have been employed to achieve high yields and purity. These synthetic strategies highlight the compound's complexity and the sophistication required in its production.

In conclusion, Methyl 4-(difluoromethyl)-3-fluoropyridine-2-carboxylate (CAS No. 1804756-78-2) is a pivotal intermediate in modern pharmaceutical synthesis. Its unique structural features make it an excellent candidate for developing drugs targeting neurological and inflammatory disorders. The ongoing research into fluorinated heterocycles underscores the compound's significance in drug discovery and development, promising further advancements in therapeutic interventions.